Cas no 1823856-80-9 (Benzyl (5-methylazepan-4-yl)carbamate)

• Product Name: Benzyl (5-methylazepan-4-yl)carbamate
• CAS No: 1823856-80-9
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 4918513
• Update Time: 2025-10-29

Benzyl (5-methylazepan-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (5-methylazepan-4-yl)carbamate

• Inchi： 1S/C15H22N2O2/c1-12-7-9-16-10-8-14(12)17-15(18)19-11-13-5-3-2-4-6-13/h2-6,12,14,16H,7-11H2,1H3,(H,17,18)
• InChI Key： HWLRDBIWEWMSFI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCNCCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4

Additional information on Benzyl (5-methylazepan-4-yl)carbamate

Comprehensive Overview of Benzyl (5-methylazepan-4-yl)carbamate (CAS No. 1823856-80-9)

Benzyl (5-methylazepan-4-yl)carbamate (CAS No. 1823856-80-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This carbamate derivative, featuring a 5-methylazepane core, is increasingly studied for its role in drug discovery, particularly in the development of novel therapeutic agents. Researchers are particularly interested in its carbamate functional group, which is known for enhancing metabolic stability and bioavailability in bioactive molecules.

The compound's azepane ring structure is a key focus, as this seven-membered nitrogen-containing heterocycle is prevalent in many pharmacologically active compounds. The presence of the benzyl group in Benzyl (5-methylazepan-4-yl)carbamate adds another dimension to its chemical properties, potentially influencing its lipophilicity and interaction with biological targets. Current trends in medicinal chemistry highlight the importance of such nitrogen-rich scaffolds in addressing challenges like blood-brain barrier penetration and target selectivity.

Recent literature searches reveal growing interest in "azepane derivatives in drug design" and "carbamate protecting groups in organic synthesis", reflecting the broader context in which this compound operates. Analytical techniques for characterizing Benzyl (5-methylazepan-4-yl)carbamate typically include NMR spectroscopy, mass spectrometry, and HPLC purity analysis, with researchers paying particular attention to the stereochemistry at the 4-position of the azepane ring. The compound's stability under various pH conditions and its solubility profile are frequently investigated parameters in preformulation studies.

From a synthetic chemistry perspective, the preparation of Benzyl (5-methylazepan-4-yl)carbamate often involves multi-step sequences starting from appropriately functionalized azepane precursors. The carbamate formation step typically employs benzyl chloroformate or alternative carbamoylating agents under controlled conditions. Process chemists are particularly interested in optimizing the yield and purity of this transformation while minimizing the formation of byproducts. Green chemistry principles are increasingly being applied to such syntheses, with searches for "sustainable carbamate synthesis" showing upward trends in academic and industrial research databases.

The potential biological applications of Benzyl (5-methylazepan-4-yl)carbamate are an active area of investigation, though specific therapeutic indications remain proprietary in many cases. The compound's structural features suggest possible utility in central nervous system targets, given the known pharmacological profile of similar azepane-containing compounds. Research into "nitrogen heterocycles in neuroscience" frequently references such scaffolds, though any definitive clinical applications would require extensive additional research and development.

Quality control aspects of Benzyl (5-methylazepan-4-yl)carbamate production emphasize rigorous characterization of stereochemical purity, as the 4-position chirality could significantly impact biological activity. Analytical method development for this compound often focuses on chiral separation techniques and polymorph screening. These considerations align with current pharmaceutical industry priorities around "chiral drug development" and "solid form screening", which are among the most searched topics in pharmaceutical development circles.

From a regulatory standpoint, proper handling and documentation procedures apply to Benzyl (5-methylazepan-4-yl)carbamate, as with all research chemicals. Material Safety Data Sheets provide essential information about appropriate storage conditions (typically cool and dry environments) and handling precautions. The scientific community's growing focus on "laboratory chemical safety" and "responsible research practices" reflects broader awareness of these considerations in chemical research and development.

The commercial availability of Benzyl (5-methylazepan-4-yl)carbamate through specialty chemical suppliers has facilitated its investigation across multiple research institutions. Pricing and availability data for CAS No. 1823856-80-9 are frequently sought after in procurement databases, with researchers comparing synthesis feasibility versus commercial sourcing options. The compound's structural complexity places it in the mid-range of research chemical pricing tiers, reflecting its specialized nature and the synthetic challenges involved in its production.

Future research directions for Benzyl (5-methylazepan-4-yl)carbamate may explore its utility as a building block for more complex molecular architectures or investigate its potential as a precursor to biologically active derivatives. The growing interest in "privileged structures in medicinal chemistry" suggests that compounds featuring this combination of azepane and carbamate functionalities will continue to attract research attention. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this interesting scaffold may be realized in coming years.